Cas no 1341133-87-6 (1H-Benzimidazole-1-propanol, β-amino-β-methyl-)

• Product Name: 1H-Benzimidazole-1-propanol, β-amino-β-methyl-
• CAS No: 1341133-87-6
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5983528
• PubChem ID: 64809645
• Update Time: 2025-10-30

1H-Benzimidazole-1-propanol, β-amino-β-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-propanol, β-amino-β-methyl-
• 2-Amino-3-(1h-benzo[d]imidazol-1-yl)-2-methylpropan-1-ol
• 2-amino-3-(1H-1,3-benzodiazol-1-yl)-2-methylpropan-1-ol
• EN300-814299
• AKOS014138512
• CS-0354564
• 1341133-87-6

• Inchi： 1S/C11H15N3O/c1-11(12,7-15)6-14-8-13-9-4-2-3-5-10(9)14/h2-5,8,15H,6-7,12H2,1H3
• InChI Key： VCRLGXXGEKEARA-UHFFFAOYSA-N
• SMILES： C(N1C=NC2=CC=CC=C12)C(N)(C)CO

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 428.9±55.0 °C(Predicted)
• pka: 12.66±0.20(Predicted)

Additional information on 1H-Benzimidazole-1-propanol, β-amino-β-methyl-

1H-Benzimidazole-1-propanol, β-amino-β-methyl-

The compound with CAS No 1341133-87-6, known as 1H-Benzimidazole-1-propanol, β-amino-β-methyl, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and material science.

Benzimidazoles are known for their versatile structures and unique chemical properties, making them ideal candidates for various applications. The presence of the benzimidazole ring in this compound provides a rigid and planar structure, which is often desirable in drug design due to its potential for strong interactions with biological targets such as enzymes or receptors.

The substituents on the benzimidazole ring in β-amino-β-methyl-propanol further enhance its chemical diversity and functional versatility. The β-amino group introduces hydrogen bonding capabilities, while the β-methyl group adds steric bulk, potentially influencing the molecule's solubility and bioavailability.

Recent studies have highlighted the potential of β-amino-substituted benzimidazoles as inhibitors of various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that certain derivatives exhibit potent inhibitory activity against specific kinase targets, suggesting their potential as lead compounds in drug development.

In addition to its pharmacological applications, β-amino-β-methyl-benzimidazole derivatives have also been explored for their roles in materials science. Their ability to form stable coordination complexes with metal ions makes them promising candidates for use in catalysis and sensor technologies.

The synthesis of 1H-Benzimidazole-1-propanol, β-amino-β-methyl typically involves multi-step organic reactions, often starting from readily available starting materials such as o-phenylenediamine or related compounds. The introduction of the β-amino and β-methyl groups requires careful optimization to ensure high yields and selectivity.

One of the most recent advancements in the synthesis of this compound involves the use of microwave-assisted techniques, which have been shown to significantly reduce reaction times while maintaining product quality. This approach has been detailed in a study published in *Green Chemistry*, where researchers demonstrated the efficiency of microwave synthesis in constructing complex heterocyclic frameworks.

The physical properties of β-amino-substituted benzimidazoles, including their melting points, solubility profiles, and stability under various conditions, are critical factors that influence their suitability for different applications. Recent research has focused on understanding these properties through computational modeling and experimental characterization techniques.

For example, a study published in *Crystal Growth & Design* utilized X-ray crystallography to determine the crystal structure of a closely related compound, providing insights into the packing interactions that govern its physical properties. Such studies are invaluable for optimizing the formulation and delivery of these compounds in pharmaceutical applications.

Another area of active research is the exploration of β-amino-substituted benzimidazoles as scaffolds for drug delivery systems. Their ability to form self-assembled structures or nanoparticles has been investigated for targeted drug delivery applications, particularly in cancer therapy.

In conclusion, 1H-Benzimidazole-1-propanol, β-amino-β-methyl, with CAS No 1341133-87-6, represents a versatile and promising compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development.